Cas no 1256359-27-9 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline is a boronic ester derivative featuring a trifluoromethoxy-substituted aniline core. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stable dioxaborolane protecting group, which enhances shelf life and handling under ambient conditions. The trifluoromethoxy moiety imparts electron-withdrawing properties, making it valuable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its high purity and consistent reactivity ensure reliable performance in catalytic transformations. The product is particularly useful in constructing complex aromatic systems, offering compatibility with a broad range of functional groups while maintaining selectivity in coupling reactions.
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline structure
1256359-27-9 structure
Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline
CAS No:1256359-27-9
MF:C13H17BF3NO3
MW:303.085194349289
MDL:MFCD16618968
CID:828597
PubChem ID:53217150
Update Time:2025-05-22

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline
    • 2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester
    • X0434
    • AEAKBFSIFAZERW-UHFFFAOYSA-N
    • BS-19903
    • AKOS016004705
    • 1256359-27-9
    • DTXSID70682251
    • D74497
    • CS-0084337
    • DB-346763
    • 2-Amino-4-trifluoromethoxyphenylboronic acid, pinacol ester
    • Benzenamine, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)-
    • MFCD16618968
    • MDL： MFCD16618968
    • Inchi： 1S/C13H17BF3NO3/c1-11(2)12(3,4)21-14(20-11)9-6-5-8(7-10(9)18)19-13(15,16)17/h5-7H,18H2,1-4H3
    • InChI Key： AEAKBFSIFAZERW-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 303.12500
  • Monoisotopic Mass: 303.1253581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • PSA: 53.71000
  • LogP: 3.04780

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228659-250mg
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline
 1256359-27-9 95%
250mg
 ￡188.00 2022-02-28
Fluorochem
228659-1g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline
 1256359-27-9 95%
1g
 ￡438.00 2022-02-28
Chemenu
CM131255-1g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline
 1256359-27-9 95+%
1g
 $360 2021-08-05
abcr
AB273794-250 mg
2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester, 95%; .
 1256359-27-9 95%
250mg
 €297.00 2023-04-26
abcr
AB273794-1 g
2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester, 95%; .
 1256359-27-9 95%
1g
 €637.00 2023-04-26
Chemenu
CM131255-1g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)aniline
 1256359-27-9 95+%
1g
 $*** 2023-04-03
TRC
A633313-10mg
2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester
 1256359-27-9
10mg
 $ 52.00 2023-04-19
TRC
A633313-25mg
2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester
 1256359-27-9
25mg
 $ 58.00 2023-04-19
TRC
A633313-50mg
2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester
 1256359-27-9
50mg
 $ 98.00 2023-04-19
TRC
A633313-100mg
2-Amino-4-trifluoromethoxyphenylboronic acid pinacol ester
 1256359-27-9
100mg
 $ 133.00 2023-04-19

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